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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002

N,N-Bis(cyanoethyl)aniline: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of N,N-Bis(cyanoethyl)aniline. It includes structured data, experimental protocols,
and a visual representation of its synthesis workflow, designed to support research and
development activities.

Core Properties of N,N-Bis(cyanoethyl)aniline

N,N-Bis(cyanoethyl)aniline, a tertiary aromatic amine and nitrile derivative, serves as a key
intermediate in the synthesis of various organic compounds, including dyes, UV stabilizers, and
functional polymers.[1] It also acts as a precursor in pharmaceutical chemistry for building
bioactive nitrogen-containing scaffolds.[1]

Physical Properties

At room temperature, N,N-Bis(cyanoethyl)aniline typically presents as a solid.[2][3] Its
appearance is most commonly described as a white, light beige, or pale yellow to brown
crystalline powder.[1][2] Upon long-term storage, the substance may darken. It possesses a
faint, amine-like odor.[1]
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The compound is generally insoluble in water but shows moderate to good solubility in various
organic solvents such as ethanol, acetone, and dichloromethane, as well as in dilute acids and
alkalis.[1][2]

Table 1: Physical Properties of N,N-Bis(cyanoethyl)aniline

Property Value Source(s)

White to yellow/brown
Appearance _ [1][2]
crystalline powder

Melting Point 80-88 °C [2][4]
N , 165-167 °C @ 6 Torr; 175-180
Boiling Point [21[3114]
°C @ 0.3 Torr
Density ~0.92 - 1.105 g/cm3 @ 20 °C [21[3114]
Vapor Pressure 5.35x 1077 mmHg @ 25 °C [2][3]
Refractive Index ~1.567 [2][3]

Chemical and Spectroscopic Properties

The chemical identity and structure of N,N-Bis(cyanoethyl)aniline are well-defined. Its
reactivity stems from the tertiary amine and the two cyanoethyl groups, allowing it to participate
in reactions like nucleophilic substitution and condensation.[1]

Table 2: Chemical and Spectroscopic Identifiers for N,N-Bis(cyanoethyl)aniline
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Identifier Value Source(s)
CAS Number 1555-66-4 [11[2][3][4]
Molecular Formula C12H13Ns3 [11[2][3][4]
Molecular Weight 199.25 g/mol [1112]14]
EINECS Number 216-306-4 [2][4]

pKa 3.85 £ 0.50 (Predicted) [1]

XLogP3 2.32 [2][3]

Experimental Protocols

Synthesis of N,N-Bis(cyanoethyl)aniline

The conventional method for synthesizing N,N-Bis(cyanoethyl)aniline is through the double

Michael addition of acrylonitrile to aniline.[1] This reaction can be catalyzed by either acid or

base. Below is a representative protocol using a base catalyst.

Objective: To synthesize N,N-Bis(cyanoethyl)aniline from aniline and acrylonitrile.

Materials:

e Aniline

 Acrylonitrile

e Potassium Carbonate (K2COs), anhydrous
e Dimethylformamide (DMF)

e Dichloromethane (DCM)

» Saturated Sodium Chloride solution (Brine)
¢ Anhydrous Magnesium Sulfate (MgSOa)

e Deionized Water
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine aniline (1.0 eq), anhydrous potassium carbonate (2.5 eq), and
dimethylformamide (DMF) as the solvent.

Addition of Acrylonitrile: While stirring the mixture, slowly add acrylonitrile (2.2 eq) to the flask
at room temperature.

Reaction: Heat the reaction mixture to 60-70°C and maintain this temperature with
continuous stirring for 12-24 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid
potassium carbonate and wash it with a small amount of dichloromethane.

Extraction: Transfer the filtrate to a separatory funnel. Add deionized water and extract the
agueous layer three times with dichloromethane.

Washing: Combine the organic layers and wash them sequentially with deionized water and
then with a saturated brine solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off
the drying agent and remove the solvent (dichloromethane) under reduced pressure using a
rotary evaporator to yield the crude product.

Purification:

Recrystallization: The crude N,N-Bis(cyanoethyl)aniline can be purified by recrystallization
from a suitable solvent system, such as ethanol/water or isopropanol, to yield a crystalline
solid.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Process Visualization

The following diagram illustrates the general workflow for the synthesis and purification of N,N-
Bis(cyanoethyl)aniline.
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Caption: Synthesis and Purification Workflow for N,N-Bis(cyanoethyl)aniline.

Safety and Handling

N,N-Bis(cyanoethyl)aniline is considered to have moderate toxicity upon inhalation, ingestion,
or skin contact.[1] It is classified as an irritant, causing skin, eye, and respiratory irritation.[1]
Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this chemical.[1] All work should be conducted in
a well-ventilated area or a chemical fume hood.[2]

Store the compound in a cool, dry, and dark place in a tightly sealed container, away from
strong oxidizing agents and acids.[1][2]

Applications

The primary use of N,N-Bis(cyanoethyl)aniline is as a chemical intermediate.[1] Its unique
structure makes it a valuable component in the manufacturing of:

¢ Dye Intermediates: It is a precursor for various dyes.
o Polymers and UV Stabilizers: Used in the synthesis of functional polymers.[1]

e Pharmaceuticals: Serves as a building block for complex nitrogen-containing molecules with
potential biological activity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of N,N-
Bis(cyanoethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074002#physical-and-chemical-properties-of-n-n-bis-
cyanoethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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